Cas no 178688-25-0 (2-Butenal,3-[3,5-bis(1,1-dimethylethyl)phenyl]-, (2E)-)

• Product Name: 2-Butenal,3-[3,5-bis(1,1-dimethylethyl)phenyl]-, (2E)-
• CAS No: 178688-25-0
• MF: C₁₇H₂₄O
• MW: 244.371865272522
• CID: 98299
• PubChem ID: 87406606
• Update Time: 2025-04-19

2-Butenal,3-[3,5-bis(1,1-dimethylethyl)phenyl]-, (2E)- Chemical and Physical Properties

Names and Identifiers

• 2-Butenal,3-[3,5-bis(1,1-dimethylethyl)phenyl]-, (2E)-
• 2-Butenal,3-[3,5-bis(1,1-dimethylethyl)phenyl]-, (E)-
• (2E)-3-[3-Isopropyl-5-(2-methyl-2-propanyl)phenyl]-2-butenal
• SCHEMBL2561483
• 178688-25-0
• 2-Butenal,3-[3,5-bis(1,1-dimethylethyl)phenyl]-,(2E)-

• Inchi： 1S/C17H24O/c1-12(2)14-9-15(13(3)7-8-18)11-16(10-14)17(4,5)6/h7-12H,1-6H3/b13-7-
• InChI Key： QRHOMTWAYIXGPJ-QPEQYQDCSA-N
• SMILES： O=C/C=C(/C)\C1C=C(C(C)C)C=C(C=1)C(C)(C)C

Computed Properties

• Exact Mass: 258.19848
• Monoisotopic Mass: 244.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 306
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• PSA: 17.07
• LogP: 4.70970